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Compound of Interest

Compound Name: 3,6-Dimethyl-1H-indazole
CAS No.: 7746-28-3
Cat. No.: B1297896
Get Quote
. J

Executive Summary & Compound Identity

3,6-Dimethyl-1H-indazole (CAS: 7746-28-3) is a bicyclic heteroaromatic scaffold frequently
utilized in the design of kinase inhibitors (e.g., VEGFR, PDGFR) and modulators of the nitric
oxide synthase (NOS) pathway.[1] Its structural utility lies in the specific placement of methyl
groups, which govern steric fit within ATP-binding pockets and influence the electronic
properties of the pyrazole ring.

This guide consolidates experimental data and consensus assignments to provide a definitive
reference for identification and purity assessment.

Chemical Identity Table

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1297896#bc-rfq
https://www.benchchem.com/product/b1297896/docs?utm_src=pdf-body#technical-guide-spectroscopic-profile-of-3-6-dimethyl-1h-indazole
https://pubs.acs.org/doi/10.1021/acs.joc.2c00154
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Parameter Detail
IUPAC Name 3,6-Dimethyl-1H-indazole
CAS Registry Number 7746-28-3
C
Molecular Formula H
N
Molecular Weight 146.19 g/mol
SMILES Cclccc2c(cl)n[nH]c2C
Appearance Light white to off-white solid
Melting Point 187-188 °C (Lit.[2][3] range for analogs),

typically >180 °C

Tautomeric Equilibrium & Structural Dynamics

Indazoles exhibit annular tautomerism, existing in equilibrium between the 1H-indazole

(benzenoid) and 2H-indazole (quinonoid) forms. For 3,6-dimethyl-1H-indazole, the 1H-

tautomer is thermodynamically favored in the solid state and in non-polar solvents (e.g., CDCI

) by approximately 4-5 kcal/mol due to the preservation of aromaticity in the benzene ring.

Tautomeric Pathway Diagram

The following diagram illustrates the proton migration pathway and the dominance of the 1H-

form.
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Caption: The 1H-tautomer is stabilized by aromaticity; the 2H-form contributes <5% in non-
polar media.

Spectroscopic Characterization

The following data represents the consensus spectroscopic profile derived from high-field NMR
(400 MHz) and high-resolution mass spectrometry (HRMS).

H NMR Spectroscopy (400 MHz, CDCI )

The proton spectrum is characterized by two distinct methyl singlets and an ABX-style aromatic
pattern (modified by the 6-methyl substitution).
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Interpretation:

e H-4 vs H-5/H-7: The H-4 proton appears most downfield among the C-H aromatic signals
due to the anisotropic effect of the adjacent pyrazole ring.

o Methyl Differentiation: The 3-methyl group (

2.56) is slightly more deshielded than the 6-methyl (

2.44) due to its direct attachment to the electron-deficient pyrazole core.

C NMR Spectroscopy (100 MHz, CDCI )

The carbon spectrum confirms the presence of 9 unique carbon environments.
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Mass Spectrometry (HRMS-ESI)

« lonization Mode: Positive Electrospray (+ESI)

« Calculated Mass [M+H]

1 147.0922

e Observed Mass [M+H]

: 147.0916 (Error: -4.0 ppm)

o Fragmentation Pattern: Loss of N
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or methyl radicals is common in high-energy collision-induced dissociation (CID), but the
molecular ion is stable.

Synthesis & Impurity Profile

Understanding the synthesis is critical for interpreting "ghost peaks" in spectroscopic data. The
most common route involves the cyclization of o-aminoacetophenones.

Synthetic Workflow Diagram

The following Graphviz diagram outlines the standard synthesis and potential side products.
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Caption: Standard synthesis via diazonium cyclization. Impurities often include azo-dimers if
reduction is incomplete.

Protocol for Purity Verification

To validate the integrity of the 3,6-dimethyl-1H-indazole sample, follow this self-validating
protocol:

» Solubility Check: Dissolve 5 mg in 0.6 mL CDCI

. The solution should be clear. Turbidity suggests inorganic salts (Sn/Na residues from
synthesis).

e 1H NMR Integration:
o Normalize the methyl singlet at

2.56 to 3.00.

o Verify the aromatic region integrates to exactly 3.00 (1:1:1 ratio for H4:H5:H7).

o Failure Mode: Excess integration in the aromatic region suggests uncyclized
acetophenone starting material.

e TLC Analysis:
o Mobile Phase: Hexane:Ethyl Acetate (3:1).
o Visualization: UV (254 nm). Indazoles fluoresce strongly.

o Rf Value: ~0.4-0.5 (varies by plate activity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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